![molecular formula C18H25NO3 B6185197 tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate CAS No. 2758002-60-5](/img/no-structure.png)
tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate (TBBMPC) is a synthetic compound with a wide range of applications in scientific research. TBBMPC is a versatile compound that can be used in a variety of experiments, including biochemical, physiological, and pharmacological studies. TBBMPC has a unique structure that makes it ideal for use in experiments that require precise control over the reactivity and selectivity of the compound.
Scientific Research Applications
Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate has several applications in scientific research. It can be used to study the structure and function of proteins, as well as to study the biochemical and physiological effects of drugs and other compounds. It can also be used to study the mechanism of action of drugs and other compounds, as well as to study the pharmacokinetics and pharmacodynamics of drugs and other compounds.
Mechanism of Action
Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate is believed to act by binding to specific receptors in the body, which then triggers a cascade of biochemical and physiological responses. The exact mechanism of action of this compound is not yet fully understood, however, it is believed to interact with several different types of receptors, including G-protein coupled receptors, nuclear receptors, and ion channels.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on the body. It has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial effects. It has also been shown to have effects on the cardiovascular system, including a decrease in blood pressure and an increase in heart rate. Additionally, this compound has been shown to have effects on the central nervous system, including an increase in alertness and a decrease in anxiety.
Advantages and Limitations for Lab Experiments
The main advantages of using tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate in lab experiments are its versatility, its ability to be synthesized in a variety of ways, and its ability to be used in a variety of experiments. The main limitation of using this compound in lab experiments is the lack of knowledge about its exact mechanism of action.
Future Directions
Given the versatility of tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate, there are many potential future directions for research. Some potential future directions include further investigation into the mechanism of action of this compound, the development of new synthetic methods for this compound, and the exploration of new applications for this compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs and treatments. Finally, further research into the pharmacokinetics and pharmacodynamics of this compound could lead to the development of new drug delivery systems.
Synthesis Methods
Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate can be synthesized in a variety of ways, including chemical synthesis, enzymatic synthesis, and solid-phase synthesis. Chemical synthesis involves the reaction of tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylic acid (tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylateA) with an appropriate base in an aqueous solution. Enzymatic synthesis involves the use of enzymes to catalyze the reaction of tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylateA with a nucleophile. Finally, solid-phase synthesis involves the use of a solid support to facilitate the reaction of tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylateA with a nucleophile.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate involves the reaction of tert-butyl 3-benzyl-4-oxopiperidine-1-carboxylate with methylmagnesium bromide followed by oxidation with Jones reagent.", "Starting Materials": [ "tert-butyl 3-benzyl-4-oxopiperidine-1-carboxylate", "methylmagnesium bromide", "Jones reagent" ], "Reaction": [ "Step 1: Add methylmagnesium bromide to tert-butyl 3-benzyl-4-oxopiperidine-1-carboxylate in anhydrous ether and stir for several hours at room temperature.", "Step 2: Quench the reaction with water and extract the organic layer with ether.", "Step 3: Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "Step 4: Dissolve the residue in dichloromethane and add Jones reagent dropwise at 0°C.", "Step 5: Stir the reaction mixture at room temperature for several hours and then quench with water.", "Step 6: Extract the organic layer with ether, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.", "Step 7: Purify the crude product by column chromatography to obtain tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate." ] } | |
CAS RN |
2758002-60-5 |
Molecular Formula |
C18H25NO3 |
Molecular Weight |
303.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.